Cas no 1428367-14-9 (2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1428367-14-9
• MF: C₁₈H₁₆N₆O₂
• MW: 348.358642578125
• CID: 6400529
• PubChem ID: 71805389
• Update Time: 2025-08-03

2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide
• F6430-0677
• 2-(benzo[d]isoxazol-3-yl)-N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)acetamide
• 1428367-14-9
• 2-(1,2-benzoxazol-3-yl)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]acetamide
• 2-(1,2-BENZOXAZOL-3-YL)-N-[6-(3,5-DIMETHYLPYRAZOL-1-YL)PYRIMIDIN-4-YL]ACETAMIDE
• AKOS024557816

• Inchi： 1S/C18H16N6O2/c1-11-7-12(2)24(22-11)17-9-16(19-10-20-17)21-18(25)8-14-13-5-3-4-6-15(13)26-23-14/h3-7,9-10H,8H2,1-2H3,(H,19,20,21,25)
• InChI Key： QHUSMSYTLGHBMK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NC2=CC(=NC=N2)N2C(C)=CC(C)=N2)=O)=N1

Computed Properties

• Exact Mass: 348.13347377g/mol
• Monoisotopic Mass: 348.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide

Comprehensive Overview of 2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide (CAS No. 1428367-14-9)

The compound 2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide (CAS No. 1428367-14-9) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a benzoxazole core linked to a pyrimidine moiety via an acetamide bridge, further functionalized with a 3,5-dimethyl-1H-pyrazole group, makes it a compelling subject for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or as a scaffold for designing novel bioactive agents.

In recent years, the demand for heterocyclic compounds like 2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide has surged due to their versatility in modulating biological pathways. The benzoxazole fragment is known for its electron-rich properties, which enhance binding affinity to target proteins, while the pyrimidine ring contributes to metabolic stability. This dual functionality aligns with current trends in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies, addressing frequent user queries such as "how to optimize heterocyclic scaffolds for improved bioavailability."

From a synthetic chemistry perspective, the introduction of the 3,5-dimethyl-1H-pyrazole unit introduces steric and electronic effects that can fine-tune the compound's reactivity. This feature is often explored in click chemistry applications or as a ligand in catalytic systems. Laboratories focusing on high-throughput screening (HTS) frequently evaluate derivatives of this compound for their ability to interact with enzyme active sites or receptor pockets, responding to popular search terms like "small molecule modulators for undruggable targets."

The physicochemical properties of CAS No. 1428367-14-9—such as its logP, hydrogen bonding capacity, and polar surface area—make it a candidate for central nervous system (CNS) drug development. Its balanced lipophilicity addresses a common challenge in medicinal chemistry: achieving sufficient blood-brain barrier penetration without compromising solubility. This aligns with trending discussions on platforms like ResearchGate regarding "strategies to overcome the BBB permeability bottleneck."

In agrochemical contexts, the pyrimidine-acetamide backbone of this compound shows promise as a plant growth regulator or pesticide intermediate. Its structural motifs resemble those in commercial fungicides, sparking interest in patent analyses and "green chemistry" approaches to reduce environmental persistence. Such applications resonate with searches for "sustainable crop protection chemicals" or "low-toxicity agrochemical scaffolds."

Analytical characterization of 2-(1,2-benzoxazol-3-yl)-N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylacetamide typically involves advanced techniques like LC-MS/MS, NMR spectroscopy, and X-ray crystallography. These methods help resolve questions about its conformational stability—a hot topic in computational chemistry forums where users inquire about "predicting rotatable bonds in complex heterocycles." The CAS registry entry (1428367-14-9) serves as a critical reference for reproducibility, underscoring the importance of chemical identifier standardization in collaborative research.

Future directions for this compound may involve proteolysis-targeting chimera (PROTAC) designs or covalent inhibitor development, leveraging its reactive sites for targeted protein degradation. These cutting-edge applications respond to the growing market demand for "next-generation therapeutic modalities," frequently searched in conjunction with terms like "heterobifunctional molecules." As research progresses, 1428367-14-9 exemplifies how multifaceted heterocyclic architectures continue to drive innovation across life sciences.